Cas no 2171702-04-6 (methyl 2-amino-2-(5-bromo-4-fluoro-1H-indol-3-yl)acetate)

• Product Name: methyl 2-amino-2-(5-bromo-4-fluoro-1H-indol-3-yl)acetate
• CAS No: 2171702-04-6
• MF: C₁₁H₁₀BrFN₂O₂
• MW: 301.111705303192
• CID: 5998675
• PubChem ID: 165794725
• Update Time: 2025-05-22

methyl 2-amino-2-(5-bromo-4-fluoro-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(5-bromo-4-fluoro-1H-indol-3-yl)acetate
• 2171702-04-6
• EN300-1633482

• Inchi： 1S/C11H10BrFN2O2/c1-17-11(16)10(14)5-4-15-7-3-2-6(12)9(13)8(5)7/h2-4,10,15H,14H2,1H3
• InChI Key： LQJPDRKDGGQIAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1F)C(=CN2)C(C(=O)OC)N

Computed Properties

• Exact Mass: 299.99097g/mol
• Monoisotopic Mass: 299.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.1Ų

Additional information on methyl 2-amino-2-(5-bromo-4-fluoro-1H-indol-3-yl)acetate

Methyl 2-Amino-2-(5-Bromo-4-Fluoro-1H-Indol-3-Yl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(5-bromo-4-fluoro-1H-indol-3-yl)acetate (CAS No. 2171702-04-6) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and chemical synthesis. This compound is characterized by its unique structure, which combines an indole ring system with substituents that confer both biological activity and synthetic versatility. The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive molecules, including neurotransmitters, hormones, and antibiotics. The presence of bromine and fluorine substituents further enhances the compound's potential for use in drug design and development.

The synthesis of methyl 2-amino-2-(5-bromo-4-fluoro-1H-indol-3-yl)acetate involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. These reactions are designed to ensure high yields and purity, which are critical for its application in research and development settings. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically enriched versions of this compound, opening new avenues for its use in chiral drug discovery.

One of the most notable applications of methyl 2-amino...